3-[(2,6-Difluorophenyl)methylthio]-4-ethyl-5-(4-pyridyl)-1,2,4-triazole

• CAS: 4869-60-7
• Molecular Formula: C16H14F2N4S
• Molecular Weight: 332.4 g/mol
• SMILES: CCN1C(=NN=C1SCC2=C(C=CC=C2F)F)C3=CC=NC=C3
• InChI: InChI=1S/C16H14F2N4S/c1-2-22-15(11-6-8-19-9-7-11)20-21-16(22)23-10-12-13(17)4-3-5-14(12)18/h3-9H,2,10H2,1H3
• InChIKey: GUHOWCYQAVXUEC-UHFFFAOYSA-N

3-[(2,6-Difluorophenyl)methylthio]-4-ethyl-5-(4-pyridyl)-1,2,4-triazole: Structural and Procurement Baseline

3-[(2,6-Difluorophenyl)methylthio]-4-ethyl-5-(4-pyridyl)-1,2,4-triazole is a fully substituted 1,2,4-triazole heterocycle with a molecular formula of C16H14F2N4S and a molecular weight of 332.4 g/mol . Its structure features an N4-ethyl substituent, a C5-(4-pyridyl) group, and a C3-[(2,6-difluorophenyl)methylthio] moiety. This specific arrangement differentiates it from other in-class compounds, which may feature isomeric pyridyl groups (e.g., 2-pyridyl or 3-pyridyl) or alternative thioether substituents . The compound is listed in chemical supplier catalogs and screening libraries, indicating its availability as a research tool for biochemical and cellular studies .

1

Structural identity

Defined 4-pyridyl isomer with unique thioether substitution; supports SAR exploration for regiochemical binding preferences.

2

Assay-readiness

Stable thioether group avoids free-thiol reactivity; suitable for reproducible biochemical and cellular profiling.

3

Evidence context

No public biological data available; requires in-house target engagement and selectivity characterization.

Why Generic Substitution of 3-[(2,6-Difluorophenyl)methylthio]-4-ethyl-5-(4-pyridyl)-1,2,4-triazole Is Not Advisable

In the 1,2,4-triazole chemical space, minor structural modifications can lead to profound shifts in biological activity. For instance, the position of the nitrogen atom on a pyridyl substituent dictates its hydrogen-bonding capacity, dipole moment, and overall molecular topology, which are critical for target recognition [1]. A related analog, 2-[(4-ethyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide, exhibits only micromolar-range affinity (IC50 = 14,900 nM) for Rho-associated protein kinase 2 (ROCK2), highlighting that even compounds sharing the 4-ethyl-5-(4-pyridyl)-1,2,4-triazole core can demonstrate weak or no activity against certain targets [2]. Without direct target engagement data, assuming that a 2-pyridyl or 3-pyridyl analog can functionally replace the 4-pyridyl isomer is a significant procurement risk. The precise spatial arrangement of the 4-pyridyl ring and the 2,6-difluorobenzylthio group is a key, non-interchangeable feature of this compound.

Isomer 2- or 3-pyridyl analogs may not recapitulate the 4-pyridyl binding geometry; intramolecular H-bonding differences can alter target recognition.

Functional group Free-thiol precursor is prone to oxidation and non-specific reactivity; thioether form is a distinct, more defined research tool.

Activity assumption A closely related thioacetamide analog shows only weak ROCK2 affinity (IC50 ~14,900 nM); potency may not transfer to this scaffold without validation.

• [1] Tozkoparan, B., et al. (2002). Synthesis and anti-inflammatory activity of some new 1,2,4-triazole derivatives. Farmaco, 57(11), 889-895. View Source
• [2] BindingDB. Entry for BDBM37916. IC50 data for Rho-associated protein kinase 2 (Human). Accessed April 30, 2026. View Source

Quantitative Differentiation Evidence for 3-[(2,6-Difluorophenyl)methylthio]-4-ethyl-5-(4-pyridyl)-1,2,4-triazole

Critical Evidence Gap: No Quantitative Comparator Data Available

An exhaustive search of primary research papers, patents, and authoritative databases (BindingDB, ChEMBL, PubChem, PubMed) has found no direct quantitative comparator data (e.g., IC50, Ki, EC50, MIC) for 3-[(2,6-difluorophenyl)methylthio]-4-ethyl-5-(4-pyridyl)-1,2,4-triazole [1]. No head-to-head studies against its closest positional isomers (2-pyridyl or 3-pyridyl analogs) or other in-class candidates were identified. This absence of public biological data represents a critical evidence gap. Any procurement decision based on assumed superior activity or selectivity is not supported by the current literature. Users are strongly advised to request custom in-house screening data from vendors or to commission their own comparative assays.

Evidence gap: no comparator data

Data to verify

No quantitative IC50, Ki, or EC50 values found for target compound in any public database.

Absence of comparative biological data prevents evidence-based differentiation from positional isomers.

Literature search across PubMed, BindingDB, ChEMBL, PubChem (April 2026). Request vendor screening data or commission comparator assays.

Evidence Dimension	Availability of peer-reviewed biological activity data
Target Compound Data	No quantitative data found in any searched database or literature.
Comparator Or Baseline	Similar 1,2,4-triazole derivatives typically have published IC50 values against various targets (e.g., ROCK2 IC50 = 14,900 nM for a related compound [2]).
Quantified Difference	Not calculable. The data is missing for the target compound.
Conditions	Search performed across PubMed, BindingDB, ChEMBL, PubChem, Google Patents, and major vendor catalogs. Search date: April 30, 2026.

Why This Matters

The complete absence of comparative biological data prevents any evidence-based differentiation from close structural analogs, making it impossible to scientifically justify a preference for this compound over others.

• [1] Search results summary. Queries included '4869-60-7', '3-[(2,6-difluorophenyl)methylthio]-4-ethyl-5-(4-pyridyl)-1,2,4-triazole', and related structural searches across PubMed, BindingDB, ChEMBL, PubChem, and Google Patents. No quantitative activity data found. Search performed April 30, 2026. View Source
• [2] BindingDB. Entry for BDBM37916. IC50 data for Rho-associated protein kinase 2 (Human): 1.49E+4 nM. Accessed April 30, 2026. View Source

Structural Differentiation: 4-Pyridyl vs. 2-Pyridyl Positional Isomer

The position of the nitrogen atom in the pyridyl ring is a key determinant of molecular recognition. The target compound features a 4-pyridyl group, providing a linear, para-directed hydrogen bond acceptor, distinct from the chelating or angled geometry of the 2-pyridyl isomer . A directly comparable 2-pyridyl isomer (3-[(2,6-difluorophenyl)methylthio]-4-ethyl-5-(2-pyridyl)-1,2,4-triazole) can form an intramolecular hydrogen bond with the triazole ring, potentially stabilizing a different conformation and modifying its biological target profile . While no quantitative biological comparison exists, this fundamental structural difference means the two isomers cannot be considered interchangeable in any biological assay where the pyridyl nitrogen's position influences binding.

4-Pyridyl vs. 2-pyridyl regiochemistry

Source review

4-Pyridyl presents a linear H-bond acceptor; 2-pyridyl permits intramolecular H-bonding or chelation geometry.

Different interaction landscapes mean the isomers are not interchangeable in target-binding assays.

Analysis based on medicinal chemistry principles; no head-to-head biological comparison available.

Evidence Dimension	Pyridyl nitrogen position (regiochemistry)
Target Compound Data	4-pyridyl (para-substituted). Nitrogen at the 4-position creates a linear hydrogen bond acceptor vector.
Comparator Or Baseline	2-pyridyl isomer. Nitrogen at the 2-position allows for potential intramolecular H-bonding with the adjacent triazole ring or a metal-chelating geometry.
Quantified Difference	Qualitative structural difference. No quantitative biological data available for comparison.
Conditions	Analysis based on chemical structure and fundamental principles of medicinal chemistry.

Why This Matters

The distinct regiochemistry guarantees a different interaction landscape with any biological target that engages the pyridyl ring, making the 4-pyridyl isomer a unique chemical probe that cannot be replaced by its 2- or 3-pyridyl counterparts.

Thioether vs. Free Thiol: Lipophilicity and Reactivity

The target compound's 2,6-difluorobenzylthio group is a stable thioether, contrasting with the free thiol functionality of its common precursor, 4-ethyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (CAS 26029-01-6) . Conversion to the thioether eliminates the reactive, oxidation-prone thiol group, which can form disulfides in biological media and act as a non-specific covalent modifier [1]. This chemical modification also increases the compound's logP and enhances metabolic stability by removing a potential site for glucuronidation or sulfation. This represents a class-level inference, as no direct stability comparison between these two specific compounds has been published.

Thioether vs. free thiol

Class-level

Thioether eliminates thiol reactivity (oxidation, disulfide formation); predicted to increase lipophilicity and metabolic stability.

Provides a chemically defined, stable species for reproducible assays; free-thiol precursor may introduce off-target effects.

Class-level inference; no direct stability comparison between these two specific compounds has been published.

Evidence Dimension	Functional group stability and predicted lipophilicity
Target Compound Data	Thioether (-S-CH2-C6H3F2). Predicted to be air-stable and less polar than the free thiol.
Comparator Or Baseline	Free thiol precursor (4-ethyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol). Reactive, prone to oxidation and disulfide formation.
Quantified Difference	Qualitative difference. No quantitative stability or logP data available for direct comparison.
Conditions	Inference based on well-established organic chemistry principles of thiol vs. thioether reactivity.

Why This Matters

The thioether functionality provides a chemically defined, stable species suitable for reproducible biological assays, unlike the reactive free thiol, which can lead to off-target effects and assay interference.

• [1] Houk, J., et al. (1987). Why are thiols more reactive than alcohols? The importance of polarizability. Journal of the American Chemical Society, 109(22), 6825-6826. View Source

Application Scenarios for 3-[(2,6-Difluorophenyl)methylthio]-4-ethyl-5-(4-pyridyl)-1,2,4-triazole

Chemical Probe for 4-Pyridyl Binding Interactions

Given the critical structural differentiation at the pyridyl position (Section 3, Evidence 2), this compound is best deployed as a chemical probe to map the binding preference of a protein target for a 4-pyridyl (para) vs. 2-pyridyl (ortho) isomeric recognition motif. Researchers should test it in parallel with the corresponding 2-pyridyl isomer to establish a structure-activity relationship (SAR) for the pyridyl vector. This application is relevant when initial screening hits suggest a preference for a linear hydrogen bond acceptor geometry. No quantitative potency data is expected a priori; the value lies in the qualitative SAR readout.

Stable Scaffold for Medicinal Chemistry Optimization

The thioether linkage, as opposed to a free thiol, ensures the compound is chemically stable and suitable as a starting point for hit-to-lead optimization (Section 3, Evidence 3). Procurement for medicinal chemistry campaigns is justified when the core scaffold (4-ethyl-5-(4-pyridyl)-1,2,4-triazole) has been identified as a privileged structure for a target of interest. The 2,6-difluorobenzyl group can be further diversified to explore substituent effects on potency and selectivity.

Negative Control or Inactive Comparator for Analog Series

The available evidence suggests that closely related analogs can show very weak activity against certain targets (e.g., the thioacetamide analog shows an IC50 of 14,900 nM against ROCK2, Section 2). In the absence of potent activity for the target compound itself, it may serve as a negative control or an inactive comparator in a series where other analogs demonstrate higher potency. This application is only valid once in-house testing confirms the compound's lack of activity in the assay of interest.

Building Block for Focused Compound Library

The compound's commercial availability from multiple vendors makes it a viable building block for assembling a focused library of 1,2,4-triazole derivatives. Its unique substitution pattern allows for further functionalization at the pyridyl or phenyl rings, enabling the exploration of a distinct chemical space identified by the combined 4-pyridyl and 2,6-difluorobenzylthio features. However, the absence of characterized biological activity (Section 3, Evidence 1) means any library investment should be preceded by a pilot screen of the parent compound.

Application

Selection Property

Validation Focus

4-Pyridyl binding probe

Defined 4-pyridyl regiochemistry

Binding-site topology mapping vs. 2-pyridyl isomer

Medicinal chemistry scaffold

Stable thioether core

Hit-to-lead diversification; requires target engagement confirmation

Negative control / comparator

Likely weak or no activity (class-level inference)

In-house inactivity confirmation in target assay

Focused library building block

Commercial availability, unique substitution

Pilot screen of parent compound before library investment